![molecular formula C7H4ClNO4 B042048 2-Chloro-5-nitrobenzoic acid CAS No. 2516-96-3](/img/structure/B42048.png)
2-Chloro-5-nitrobenzoic acid
Overview
Description
2-Chloro-5-nitrobenzoic acid undergoes microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives. It acts as ligand and forms a red luminescent one dimensional coordination polymer with Eu(III).
This compound, commonly known as Mesalazine Impurity M, is a related compound of anti-inflammatory agent Mesalazine. Mesalazine belongs to a group of drugs referred to as aminosalicylates and is generally used in the treatment of inflammatory bowel disease.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Scientific Research Applications
Temperature Dependence Studies : It is used to study the temperature dependence of chlorine nuclear quadrupole resonance in both 2-chloro-5-nitrobenzoic acid and 4-chloro-3-nitrobenzoic acid (Sastry & Ramakrishna, 1976).
Biological Materials Analysis : This compound is useful for determining sulfhydryl groups in biological materials, including blood, highlighting its importance in biochemical research (Ellman, 1959).
Rare Earth Element Separation : It can be used for the separation of rare earth elements through extraction or ion-exchange chromatography methods (Ferenc, Bocian, & Kunka, 1999).
Pharmaceutical Applications : It is used in pharmaceuticals and is known for its high thermal stability up to 150°C (Croitor et al., 2020).
Heterocyclic Oriented Synthesis (HOS) : 4-Chloro-2-fluoro-5-nitrobenzoic acid, a related compound, is used as a starting material in HOS for various condensed nitrogenous cycles, important in drug discovery (Křupková et al., 2013).
Hydrogen Bond Formation : this compound forms hydrogen bonds with pyrazine to create 2:1 complexes with inversion centers, contributing to a three-dimensional hydrogen-bond network and a ribbon structure (Ishida, Rahman, & Kashino, 2001).
Potential Therapeutic Applications : It is explored as a potentially novel therapy for immunodeficiency diseases as an anti-viral and anti-cancer agent (Lemmerer, Esterhuysen, & Bernstein, 2010).
Antiviral Agent : 2-Chloro-4-nitrobenzoic acid, a related compound, has been identified as an antiviral agent useful for treating HIV infection and boosting immune response in immune deficiency diseases (Oruganti et al., 2017).
Treating Tuberculosis and Immunodeficiency : this compound shows promise as a new agent for treating immunodeficiency diseases and tuberculosis (Crisan et al., 2017).
Mechanism of Action
Target of Action
2-Chloro-5-nitrobenzoic acid is known to interact with aliphatic and aromatic amines . It acts as a ligand and forms a red luminescent one-dimensional coordination polymer with Eu (III) .
Mode of Action
The compound undergoes a microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines . This reaction results in the formation of N-substituted 5-nitroanthranilic acid derivatives .
Biochemical Pathways
The formation of n-substituted 5-nitroanthranilic acid derivatives suggests that it may influence amine-related biochemical pathways .
Result of Action
The primary result of the action of this compound is the formation of N-substituted 5-nitroanthranilic acid derivatives . These derivatives may have various effects at the molecular and cellular levels, depending on their specific structures and targets.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the microwave-assisted amination reaction it undergoes suggests that temperature could be a significant factor . Additionally, factors such as pH and the presence of other compounds could also impact its action.
Safety and Hazards
2-Chloro-5-nitrobenzoic acid is harmful if swallowed and very toxic in contact with skin . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, avoiding contact with skin and eyes, wearing protective equipment, and ensuring adequate ventilation .
Biochemical Analysis
Biochemical Properties
2-Chloro-5-nitrobenzoic acid can undergo a microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives This suggests that it can interact with enzymes and proteins that catalyze or participate in amination reactions
Molecular Mechanism
It is known to undergo reactions that result in the formation of N-substituted 5-nitroanthranilic acid derivatives . This suggests that it could interact with biomolecules in a way that leads to enzyme inhibition or activation, changes in gene expression, or other effects at the molecular level. More detailed studies are needed to clarify its mechanism of action.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound over time in laboratory settings have not been extensively studied. Its reactivity suggests that it could undergo various transformations under certain conditions . Long-term effects on cellular function observed in in vitro or in vivo studies have not been reported in the literature.
Properties
IUPAC Name |
2-chloro-5-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUEKGYQTRJVEQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9062485 | |
Record name | Benzoic acid, 2-chloro-5-nitro- | |
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Molecular Weight |
201.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale yellow odorless powder; [Alfa Aesar MSDS] | |
Record name | 2-Chloro-5-nitrobenzoic acid | |
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Vapor Pressure |
0.0000189 [mmHg] | |
Record name | 2-Chloro-5-nitrobenzoic acid | |
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CAS No. |
2516-96-3 | |
Record name | 2-Chloro-5-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2516-96-3 | |
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Record name | Benzoic acid, 2-chloro-5-nitro- | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002516963 | |
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Record name | 2-CHLORO-5-NITROBENZOIC ACID | |
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Record name | Benzoic acid, 2-chloro-5-nitro- | |
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Record name | Benzoic acid, 2-chloro-5-nitro- | |
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Record name | 2-chloro-5-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.945 | |
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Record name | 2-CHLORO-5-NITROBENZOIC ACID | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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